Cas no 1006493-69-1 (4-chloro-1-(propan-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-chloro-1-(propan-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1006493-69-1
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• MDL: MFCD06805223
• CID: 2114323
• PubChem ID: 19619889
• Update Time: 2025-04-21

4-chloro-1-(propan-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-isopropyl-1H-pyrazole-3-carboxylic acid
• 4-Chloro-1-isopropyl-pyrazole-3-carboxylic acid
• 4-chloro-1-(propan-2-yl)-1H-pyrazole-3-carboxylic acid
• 4-chloro-1-propan-2-ylpyrazole-3-carboxylic acid
• STL414490
• AKOS000308827
• EN300-92489
• MFCD06805223
• DA-39740
• GQB49369
• 4-Chloro-1-(1-methylethyl)-1H-pyrazole-3-carboxylic acid
• 1006493-69-1
• OSPYIDWWAWGJPV-UHFFFAOYSA-N
• Z1198171393
• 4-CHLORO-1-ISOPROPYL-1H-PYRAZOLE-3-CARBOXYLICACID
• SCHEMBL1431280
• F2169-0555
• CS-0439686
• 4-chloro-1-isopropylpyrazole-3-carboxylic acid
• BBL040980

• MDL： MFCD06805223
• Inchi： 1S/C7H9ClN2O2/c1-4(2)10-3-5(8)6(9-10)7(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： OSPYIDWWAWGJPV-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=NN(C=1)C(C)C

Computed Properties

• Exact Mass: 188.0352552Da
• Monoisotopic Mass: 188.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 320.8±22.0 °C at 760 mmHg
• Flash Point: 147.8±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-chloro-1-(propan-2-yl)-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives